Cas no 1692854-69-5 (6-{2-(prop-2-yn-1-ylsulfanyl)ethylamino}pyrazine-2-carboxylic acid)

• Product Name: 6-{2-(prop-2-yn-1-ylsulfanyl)ethylamino}pyrazine-2-carboxylic acid
• CAS No: 1692854-69-5
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5767758
• PubChem ID: 106429454
• Update Time: 2023-12-26

6-{2-(prop-2-yn-1-ylsulfanyl)ethylamino}pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1449550
• 1692854-69-5
• 6-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrazine-2-carboxylic acid
• 6-{2-(prop-2-yn-1-ylsulfanyl)ethylamino}pyrazine-2-carboxylic acid

• Inchi： 1S/C10H11N3O2S/c1-2-4-16-5-3-12-9-7-11-6-8(13-9)10(14)15/h1,6-7H,3-5H2,(H,12,13)(H,14,15)
• InChI Key： XNMZVKOUCVEFDA-UHFFFAOYSA-N
• SMILES： S(CC#C)CCNC1C=NC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives